3-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide

• IUPAC Name: 3-chloro-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C23H23ClFN3O2/c24-18-4-1-3-17(15-18)23(29)26-16-21(22-5-2-14-30-22)28-12-10-27(11-13-28)20-8-6-19(25)7-9-20/h1-9,14-15,21H,10-13,16H2,(H,26,29)
• InChI Key: QLFJNABXLBYXOW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)C3=CC(=CC=C3)Cl)C4=CC=CO4
• Molecular Formula: C23H23ClFN3O2
• Molecular Weight: 427.9 g/mol

Description

3-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide, commonly known as F13714, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antidepressant and Antianxiety Applications

• Design and Pharmacological Evaluation of Novel Derivatives : A study focused on the synthesis of novel derivatives involving components such as furan and piperazine, which showed significant antidepressant and antianxiety activities in preclinical models. This research suggests the potential of structurally similar compounds in developing new therapeutic agents for mental health disorders (Kumar et al., 2017).

Enzyme Inhibition for Disease Treatment

• Butyrylcholinesterase Inhibitors for Alzheimer's Disease : Benzamide derivatives bearing heterocyclic rings, similar in structure to the queried compound, were synthesized and evaluated for their enzyme inhibition capabilities. These compounds showed potential as butyrylcholinesterase inhibitors, suggesting a therapeutic application in treating diseases like Alzheimer’s (Abbasi et al., 2020).

Dopamine Receptor Affinity

• Structure-Affinity Relationship in Dopamine Receptor Ligands : Modifications of benzamide-based compounds, including changes to the piperazine ring, were explored for their dopamine D3 receptor affinity. This line of research is critical for developing drugs that target the dopaminergic system, with implications for treating psychiatric disorders (Leopoldo et al., 2002).

Antimicrobial Activity

• Synthesis and Evaluation of Antimicrobial Agents : Research into benzamide and piperazine derivatives, similar to the queried compound, has demonstrated antimicrobial activities. This indicates the potential of these compounds in developing new antibiotics or antiseptics (Mishra & Chundawat, 2019).

Luminescent Materials

• Luminescent Properties for Material Science : Studies on naphthalimides substituted with piperazine, which are structurally related to the inquired compound, have explored their luminescent properties and photo-induced electron transfer. These findings could be leveraged in designing new materials for electronic or photonic applications (Gan et al., 2003).